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An In-Depth Technical Guide to (Z)-Mevinphos

Abstract

Mevinphos is a potent organophosphate insecticide and acaricide known for its rapid action
and systemic properties.[1][2][3] It exists as two geometric isomers, (E)- and (Z)-Mevinphos,
with the (E)-isomer generally exhibiting higher insecticidal activity.[4][5] This technical guide
provides a comprehensive overview of the (Z)-isomer of Mevinphos, focusing on its chemical
identity, physicochemical properties, mechanism of action, toxicology, and analytical
methodologies. Designed for researchers, toxicologists, and drug development professionals,
this document synthesizes critical technical data to support advanced research and safety
assessment.

Chemical Identity and Nomenclature

Mevinphos is the common name for 2-methoxycarbonyl-1-methylvinyl dimethyl phosphate.[6]
The technical product is a mixture of its (E) and (Z) geometric isomers.[5][7] The Chemical
Abstracts Service (CAS) assigns unique numbers to the technical mixture and to each specific
isomer. It is critical for researchers to distinguish between these entities, as their biological
activity and persistence can differ.[1][4]

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b166526#bc-rfq
https://grokipedia.com/page/mevinphos
https://pubchem.ncbi.nlm.nih.gov/compound/Mevinphos
https://en.wikipedia.org/wiki/Mevinphos
https://www.inchem.org/documents/jmpr/jmpmono/v072pr21.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/471.htm
http://extoxnet.orst.edu/pips/mevinpho.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/471.htm
https://www.apvma.gov.au/sites/default/files/publication/14591-mevinphos-review-report.pdf
https://grokipedia.com/page/mevinphos
https://www.inchem.org/documents/jmpr/jmpmono/v072pr21.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166526?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The nomenclature can be confusing; while modern chemical notation prefers the (E)/(Z)

designation, older literature often uses cis/trans. PubChem lists (Z)-Mevinphos as a synonym

for trans-Mevinphos.[8] For clarity, this guide will use the (Z) designation.

Table 1: Chemical Identifiers for Mevinphos and (Z)-Mevinphos

Mevinphos (Isomer

Identifier . (Z)-Mevinphos
Mixture)

CAS Number 7786-34-7[3][6][9][10][11] 338-45-4[8][12][13]
2-methoxycarbonyl-1- methyl (Z2)-3-

IUPAC Name methylvinyl dimethyl dimethoxyphosphoryloxybut-2-
phosphate[3] enoate[8]

Molecular Formula C7H1306P[2][3][12][14][15] C7H1306P[8][12][15]

Molecular Weight 224.15 g/mol [2][6][12][14][16] 224.15 g/mol [12]

InChl K GEPDYQSQVLXLEU- GEPDYQSQVLXLEU-

n e

Y AATRIKPKSA-N WAYWQWQTSA-N[12]
EPA Pesticide Code 015801[14] 15803[12]

Table 2: Common Synonyms and Trade Names

Category Names

(2)-3-(Dimethoxyphosphinyloxy)-2-butenoic acid

(2)-Mevinphos Synonyms methyl ester, trans-Mevinphos, beta-Mevinphos,

trans-Phosdrin[8]

Phosdrin, Apavinphos, Duraphos, Menite,
General Trade Names Gestid, Fosdrine, Mevinox, OS-2046[1][2][3][5]

[14]

Physicochemical Properties

Mevinphos is a colorless to pale yellow or orange liquid with a mild odor.[2][6][14] Its high

miscibility in water is a key property influencing its environmental mobility and systemic action
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in plants.[6][14] The compound is subject to hydrolysis, with its stability being highly dependent

on pH; degradation is rapid in alkaline conditions.[2][4][6]

Table 3: Physicochemical Data

Property Value Source(s)
Physical State Liquid [14]
Colorless to pale
Appearance . [2][14]
yellow/orange liquid
Boiling Point 99-103 °C at 0.03 mmHg [14][17]
Vapor Pressure 3 x 1073 mmHg at 21°C [14][17]
Density 1.24 - 1.25 g/mL [3][14]
Water Solubility Miscible [2][6][14][17]
] ] 6.9 °C (Z-isomer); 21 °C (E-
Melting Point ) [31[6]
isomer)
pH 7: 62.7 days (Z-isomer),
) ) 29.2 days (E-isomer) pH 9: 7.5
Hydrolysis Half-Life ) [2][6][18]
days (Z-isomer), 2.8 days (E-
isomer) pH 11: 1.4 hours
Miscible with acetone,
Solvent Solubility benzene, ethanol, chloroform, [14][17]

xylene.[14][17]

Mechanism of Action: Acetylcholinesterase

Inhibition

As with other organophosphate compounds, the primary mechanism of toxicity for Mevinphos

is the inhibition of acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1][15]

[16][17] AChE is responsible for hydrolyzing the neurotransmitter acetylcholine (ACh) into

choline and acetic acid, a process that terminates the nerve signal at cholinergic synapses.
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Mevinphos acts as an irreversible inhibitor by phosphorylating a serine residue within the active
site of the AChE enzyme.[1] This covalent modification renders the enzyme non-functional. The
accumulation of excess acetylcholine in the synaptic cleft leads to continuous stimulation of
nerve and muscle fibers, resulting in cholinergic crisis, characterized by muscle spasms,
paralysis, and ultimately, death by respiratory failure.[2][16]
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Caption: Mechanism of (Z)-Mevinphos toxicity via AChE inhibition.

Toxicology and Hazard Profile

Mevinphos is classified as an extremely hazardous substance (WHO Class IA) due to its high
acute toxicity via oral, dermal, and inhalation routes.[2][17] Exposure can lead to severe
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cholinergic symptoms, including excessive salivation, pinpoint pupils, muscle tremors,
convulsions, and respiratory depression, which can be fatal.[2]

Table 4: Acute Toxicity of Mevinphos (Isomer Mixture)

Route Species LDso / LCso Value Source(s)
Oral Rat 3-12 mg/kg [11[3][6]
Oral Mouse 4 - 18 mg/kg [3][6]
Dermal Rat 4.2 mg/kg [6]
Inhalation (1-hr) Rat 0.125 mg/L (14 ppm) [3][6]
Avian Oral (Duck) Duck 4.63 mg/kg [14]
Aquatic (96-hr) Rainbow Trout 0.012 mg/L (11.9 ppb)  [6][14]

Analytical Methodology

The quantitative determination of (Z)-Mevinphos in environmental and biological matrices is
essential for exposure assessment and regulatory compliance. The standard approach involves
solvent extraction followed by gas chromatography (GC).

The following protocol is a generalized procedure based on established methods for analyzing
Mevinphos in soil samples.[19]

Experimental Protocol: Determination of (Z)-Mevinphos
in Soil by GC-FPD

1. Objective: To extract and quantify (Z)-Mevinphos from a soil matrix using gas
chromatography with a flame photometric detector (FPD), which is selective for phosphorus-
containing compounds.

2. Materials:

e Soil sample
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Acetonitrile (ACS grade)
Anhydrous sodium sulfate
(2)-Mevinphos analytical standard (certified reference material)
Acetone (ACS grade)
Toluene (ACS grade)
Mechanical shaker
Filtration apparatus
Rotary evaporator
Gas chromatograph with FPD
. Procedure:

Step 1: Sample Extraction

o

Weigh 25 g of the soil sample into a 250 mL Erlenmeyer flask.

Add 100 mL of acetonitrile to the flask.

[e]

o

Seal the flask and place it on a mechanical shaker. Agitate at high speed for 20 minutes to
ensure thorough extraction of residues.

(¢]

Filter the extract through a Bluchner funnel containing Whatman No. 1 filter paper.
Step 2: Water Removal

o Pass the acetonitrile extract through a column containing approximately 30 g of anhydrous
sodium sulfate. This step is crucial to remove residual water, which can interfere with GC
analysis and degrade the analytical column.

o Rinse the sodium sulfate with an additional 25 mL of acetonitrile to ensure complete
transfer of the analyte.
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o Step 3: Concentration

o Transfer the dried extract to a round-bottom flask.

o Concentrate the sample to a volume of approximately 5 mL using a rotary evaporator with
a water bath set to 40°C.

o Transfer the concentrate to a graduated centrifuge tube and adjust the final volume to 10
mL with toluene.

e Step 4. GC-FPD Analysis

o Calibrate the GC-FPD system by injecting a series of known concentrations of the (2)-
Mevinphos analytical standard to generate a calibration curve.[20]

o Inject a 1-2 pL aliquot of the prepared sample extract into the GC.

o Typical GC Conditions:

» Column: DB-1701 or equivalent (mid-polarity)

» |njector Temperature: 220°C

= Detector Temperature: 250°C

= Oven Program: 150°C initial, ramp to 230°C at 10°C/min

» Carrier Gas: Helium or Nitrogen

o Identify the (Z)-Mevinphos peak based on its retention time compared to the standard.

o Quantify the concentration in the sample by comparing its peak area to the calibration
curve.[19][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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